Cas no 130726-68-0 (Neticonazole)

Neticonazole structure
Product name:Neticonazole
Neticonazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-[(1E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]-
- NETICONAZOLE
- (E)-1-[2-methylthio-1-[2-(pentyloxy)phenyl]ethenyl]-1H-imidazole
- (E)-1-{2-(Methylthio)-1-[2-(pentyloxy)phenyl]ethenyl}-1H-imidazole
- (E)-1-< 2-(Methylthio)-1-< 2-(pentyloxy)phenyl> ethenyl> -1H-imidazole
- Neticonazol
- Neticonazol [INN-Spanish]
- Neticonazole [INN]
- Neticonazole HCl
- Neticonazolum
- Neticonazolum [INN-Latin]
- SureCN150662
- UNII-KVL61ZF9UO
- 1-[(E)-2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole
- 1-[(E)-2-Methylthio-1-[2-(pentyloxy)phenyl]ethenyl]-1H-imidazole
- 1-[(E)-2-(Methylthio)-1-[2-(pentyloxy)phenyl]vinyl]-1H-imidazole
- 1-[(E)-2-(Methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]-1H-imidazole
- 1-{(E)-2-(Methylsulfanyl)-1-[2-(pentyloxy)phenyl]vinyl}-1H-imidazole
- KVL61ZF9UO
- (E)-1-(2-(Methylthio)-1-(o-(pentyloxy)phenyl)vinyl)imidazole
- CHEBI:135281
- 1-{(E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]vinyl}-1H-imidazole
- VWOIKFDZQQLJBJ-DTQAZKPQSA-N
- (E)-1-(2-(Methylthio)-1-(2-(pentyloxy)phenyl)vinyl)-1H-imidazole
- Atolant
- MS-24367
- NETICONAZOLE [MI]
- NETICONAZOLE [WHO-DD]
- S5080
- A888679
- DTXSID4057633
- HY-106541
- Q6999726
- CAS-130726-68-0
- DTXCID5031422
- CHEMBL2107447
- SCHEMBL150662
- starbld0000898
- NCGC00249929-01
- 130726-68-0
- 1H-Imidazole, 1-[(1E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]-
- AKOS040754591
- EX-A5742
- CS-0026017
- Tox21_113705
- Neticonazolum (INN-Latin)
- G12783
- 1-((E)-2-(methylthio)-1-(2-(pentyloxy)phenyl)vinyl)-1H-imidazole
- Neticonazol (INN-Spanish)
- Atolant (TN)
- DA-56115
- Neticonazole
-
- Inchi: InChI=1S/C17H22N2OS/c1-3-4-7-12-20-17-9-6-5-8-15(17)16(13-21-2)19-11-10-18-14-19/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3/b16-13-
- InChI Key: VWOIKFDZQQLJBJ-SSZFMOIBSA-N
- SMILES: CS/C=C(\N1C=CN=C1)/C1C=CC=CC=1OCCCCC
Computed Properties
- Exact Mass: 302.14546
- Monoisotopic Mass: 302.145
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.4A^2
- Hydrogen Bond Acceptor Count: 3
- Isotope Atom Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 52.4A^2
- XLogP4: 4.1
Experimental Properties
- Density: 1.06
- Melting Point: 37-39°
- Boiling Point: 464°Cat760mmHg
- Flash Point: 234.4°C
- Refractive Index: 1.558
- PSA: 52.35000
- LogP: 4.66180
Neticonazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
S e l l e c k ZHONG GUO | S5080-25mg |
Neticonazole |
130726-68-0 | 99.95% | 25mg |
¥811.41 | 2023-09-15 | |
MedChemExpress | HY-106541-25mg |
Neticonazole |
130726-68-0 | 99.58% | 25mg |
¥750 | 2024-04-20 | |
A2B Chem LLC | AA39821-250mg |
1H-Imidazole, 1-[(1E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]- |
130726-68-0 | 98% | 250mg |
$296.00 | 2024-04-20 | |
1PlusChem | 1P000VCD-25mg |
1H-Imidazole, 1-[(1E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]- |
130726-68-0 | 99% | 25mg |
$119.00 | 2023-12-22 | |
ChemScence | CS-0026017-50mg |
Neticonazole |
130726-68-0 | 99.46% | 50mg |
$149.0 | 2022-04-28 | |
ChemScence | CS-0026017-100mg |
Neticonazole |
130726-68-0 | 99.46% | 100mg |
$242.0 | 2022-04-28 | |
MedChemExpress | HY-106541-10mM*1mLinDMSO |
Neticonazole |
130726-68-0 | 99.46% | 10mM*1mLinDMSO |
¥830 | 2022-05-18 | |
MedChemExpress | HY-106541-100mg |
Neticonazole |
130726-68-0 | 99.58% | 100mg |
¥1800 | 2024-04-20 | |
Ambeed | A1365146-250mg |
(E)-1-(2-(Methylthio)-1-(2-(pentyloxy)phenyl)vinyl)-1H-imidazole |
130726-68-0 | 98% | 250mg |
$369.0 | 2025-03-01 | |
1PlusChem | 1P000VCD-100mg |
1H-Imidazole, 1-[(1E)-2-(methylthio)-1-[2-(pentyloxy)phenyl]ethenyl]- |
130726-68-0 | 99% | 100mg |
$280.00 | 2023-12-22 |
Neticonazole Related Literature
-
1. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
-
Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
-
Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:130726-68-0)Neticonazole

Purity:99%/99%
Quantity:100mg/250mg
Price ($):195.0/332.0